2,6,6-Trimethyl-2-vinyltetrahydropyran
2,6,6-Trimethyl-2-vinyltetrahydropyran
Linaloyl oxide, also known as fema 3735, belongs to the class of organic compounds known as oxanes. Oxanes are compounds containing an oxane (tetrahydropyran) ring, which is a six-member saturated aliphatic heterocycle with one oxygen atom and five carbon atoms. Linaloyl oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linaloyl oxide is primarily located in the membrane (predicted from logP). Outside of the human body, linaloyl oxide can be found in a number of food items such as lime, alcoholic beverages, citrus, and fruits. This makes linaloyl oxide a potential biomarker for the consumption of these food products.
Linaloyl oxide is a member of the class of oxanes carrying a vinyl substituent at position 2 as well as three methyl substituents at positions 2, 6 and 6. It is a member of oxanes and an olefinic compound.
Linaloyl oxide is a member of the class of oxanes carrying a vinyl substituent at position 2 as well as three methyl substituents at positions 2, 6 and 6. It is a member of oxanes and an olefinic compound.
Brand Name:
Vulcanchem
CAS No.:
7392-19-0
VCID:
VC0041890
InChI:
InChI=1S/C10H18O/c1-5-10(4)8-6-7-9(2,3)11-10/h5H,1,6-8H2,2-4H3
SMILES:
CC1(CCCC(O1)(C)C=C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
2,6,6-Trimethyl-2-vinyltetrahydropyran
CAS No.: 7392-19-0
Reference Standards
VCID: VC0041890
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
| CAS No. | 7392-19-0 |
|---|---|
| Product Name | 2,6,6-Trimethyl-2-vinyltetrahydropyran |
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | 2-ethenyl-2,6,6-trimethyloxane |
| Standard InChI | InChI=1S/C10H18O/c1-5-10(4)8-6-7-9(2,3)11-10/h5H,1,6-8H2,2-4H3 |
| Standard InChIKey | NETOHYFTCONTDT-UHFFFAOYSA-N |
| SMILES | CC1(CCCC(O1)(C)C=C)C |
| Canonical SMILES | CC1(CCCC(O1)(C)C=C)C |
| Density | 0.863-0.873 |
| Physical Description | Clear liquid with a musty, earthy, terpineolic note |
| Description | Linaloyl oxide, also known as fema 3735, belongs to the class of organic compounds known as oxanes. Oxanes are compounds containing an oxane (tetrahydropyran) ring, which is a six-member saturated aliphatic heterocycle with one oxygen atom and five carbon atoms. Linaloyl oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linaloyl oxide is primarily located in the membrane (predicted from logP). Outside of the human body, linaloyl oxide can be found in a number of food items such as lime, alcoholic beverages, citrus, and fruits. This makes linaloyl oxide a potential biomarker for the consumption of these food products. Linaloyl oxide is a member of the class of oxanes carrying a vinyl substituent at position 2 as well as three methyl substituents at positions 2, 6 and 6. It is a member of oxanes and an olefinic compound. |
| Solubility | Insoluble in water; Soluble in fat soluble (in ethanol) |
| Synonyms | 2-Ethenyltetrahydro-2,6,6-trimethyl-2H-pyran; Tetrahydro-2,2,6-trimethyl-6-vinyl-2H-pyran; 2,2,6-Trimethyl-6-vinyltetrahydropyran; 2,2,6-Trimethyl-6-vinyltetrahydropyrane; 2,6,6-Trimethyl-2-vinyltetrahydro-2H-pyran; 2,6,6-Trimethyl-2-vinyltetrahydro |
| PubChem Compound | 522514 |
| Last Modified | Nov 11 2021 |
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